Cas no 82486-43-9 (5-Bromo-2-hydroxybenzaldehyde oxime)

• Product Name: 5-Bromo-2-hydroxybenzaldehyde oxime
• CAS No: 82486-43-9
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD00187114
• CID: 730121
• PubChem ID: 135497889
• Update Time: 2025-04-19

5-Bromo-2-hydroxybenzaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-2-HYDROXYBENZALDEHYDE OXIME
• Benzaldehyde,5-bromo-2-hydroxy-, oxime
• 2-Hydroxy-5-bromobenzaldehyde oxime
• 2-hydroxy-5-bromobenzaldoxime
• 2-hydroxy-5-bromoophenylaldoxime
• 5-bromo-2-hydroxybenzaldoxime
• 5-bromosalicylaldehyde oxime
• 5-bromo-salicylaldoxime
• HONCHC6H3(OH)-2-(Br)-5
• A917424
• NSC130791
• BS-29554
• (6E)-4-bromo-6-[(hydroxyamino)methylidene]cyclohexa-2,4-dien-1-one
• 82486-43-9
• 4-bromo-2-[(E)-hydroxyiminomethyl]phenol
• MFCD00187114
• AKOS015949001
• SCHEMBL6448832
• CS-0207647
• 5-Bromo-2-hydroxybenzaldehydeoxime
• DTXSID70419165
• NSC-130791
• 5-Bromo-2-hydroxybenzaldehyde oxime

• MDL： MFCD00187114
• Inchi： 1S/C7H6BrNO2/c8-6-1-2-7(10)5(3-6)4-9-11/h1-4,10-11H/b9-4+
• InChI Key： YSDJVLAQRCCLPB-RUDMXATFSA-N
• SMILES： BrC1C=CC(=C(/C=N/O)C=1)O

Computed Properties

• Exact Mass: 214.95800
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• PSA: 52.82000
• LogP: 1.96280

5-Bromo-2-hydroxybenzaldehyde oxime Security Information

• Storage Condition：Sealed in dry,2-8°C